Cas no 116212-47-6 (2-methyl-Pyrrolo[1,2-a]pyrazin-1(2H)-one)

• Product Name: 2-methyl-Pyrrolo[1,2-a]pyrazin-1(2H)-one
• CAS No: 116212-47-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1100197
• PubChem ID: 5325224
• Update Time: 2025-04-20

2-methyl-Pyrrolo[1,2-a]pyrazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-Pyrrolo[1,2-a]pyrazin-1(2H)-one
• 2-methylpyrrolo[1,2-a]pyrazin-1(2H)-one
• 116212-47-6
• 2-methyl-1,2-dihydropyrrolo[1,2-a]pyrazin-1-one
• DTXSID201280580
• SCHEMBL20586759
• InChI=1/C8H8N2O/c1-9-5-6-10-4-2-3-7(10)8(9)11/h2-6H,1H

• Inchi： 1S/C8H8N2O/c1-9-5-6-10-4-2-3-7(10)8(9)11/h2-6H,1H3
• InChI Key： XFHKHYPGZQTGRI-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C=CN1C

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 25.2Ų